Cas no 2137874-77-0 (5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde)

• Product Name: 5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde
• CAS No: 2137874-77-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6564390
• PubChem ID: 165744967
• Update Time: 2025-07-23

5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[3-(1-hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde
• 2137874-77-0
• EN300-726002
• 5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde

• Inchi： 1S/C11H14N2O2/c1-8(15)9-5-13(6-9)11-3-2-10(7-14)12-4-11/h2-4,7-9,15H,5-6H2,1H3
• InChI Key： NYCGEGYRDIFOGI-UHFFFAOYSA-N
• SMILES： OC(C)C1CN(C2C=NC(C=O)=CC=2)C1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde

Introduction to 5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde (CAS No. 2137874-77-0)

5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde, identified by its CAS number 2137874-77-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of azetidine derivatives, which are known for their versatile biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a pyridine ring coupled with an aldehyde functional group, make it a promising candidate for further exploration in drug discovery.

The< strong>pyridine-2-carbaldehyde moiety within the compound's structure is particularly noteworthy, as aldehydes are commonly utilized in the synthesis of various bioactive molecules. This functional group serves as a key site for further chemical modifications, enabling the development of more complex and tailored pharmacological agents. The< strong>1-hydroxyethyl substituent attached to the azetidine ring introduces a hydrophilic character to the molecule, which can influence its solubility, bioavailability, and overall interaction with biological targets.

In recent years, there has been a growing interest in< strong>azetidine derivatives due to their potential applications in treating a variety of diseases. Azetidine scaffolds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of< strong>5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde may lead to novel compounds with enhanced efficacy and reduced side effects compared to existing treatments.

The< strong>CAS number 2137874-77-0 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. This standardized naming system ensures clarity and precision in communication among researchers and manufacturers involved in the synthesis and characterization of chemical compounds.

Recent studies have highlighted the importance of< strong>pyridine derivatives in medicinal chemistry. Pyridine-based molecules are widely used in pharmaceuticals due to their ability to interact with biological macromolecules such as enzymes and receptors. The combination of a pyridine ring with an azetidine core in< strong>5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde creates a framework that can be fine-tuned to target specific biological pathways.

The< strong>aldehyde group in this compound is particularly interesting from a synthetic chemistry perspective. Aldehydes are versatile intermediates that can undergo various reactions, including condensation reactions, nucleophilic additions, and oxidation processes. These reactions allow for the introduction of additional functional groups or the formation of complex molecular structures, expanding the potential applications of this compound.

The< strong>1-hydroxyethyl side chain not only influences the solubility of the molecule but also provides a site for further derivatization. This flexibility makes< strong>5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde a valuable building block for the development of new drugs. Researchers can modify this side chain to optimize pharmacokinetic properties or to enhance binding affinity to specific biological targets.

In conclusion, 5-[3-(1-Hydroxyethyl)azetidin-1-yl]pyridine-2-carbaldehyde (CAS No. 2137874-77-0) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features and potential for further modification make it a promising candidate for future drug development efforts. As our understanding of biological mechanisms continues to advance, compounds like this one will play a crucial role in addressing unmet medical needs.